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A Senior Application Scientist's Guide to Navigating the Challenges of Bulky Residues like

Heptylglycine

Welcome to the Technical Support Center for advanced peptide synthesis. This guide is

designed for researchers, scientists, and drug development professionals who are

encountering challenges during the synthesis of peptides containing sterically hindered amino

acids. While the focus is on the impact of a heptyl side chain, the principles and

troubleshooting strategies discussed here are broadly applicable to any peptide sequence

containing bulky, hydrophobic, or otherwise "difficult" residues.

The presence of a large, seven-carbon heptyl group introduces significant steric bulk and

hydrophobicity, which can impede reaction kinetics, promote aggregation, and ultimately lead to

low yields and purity. This guide provides in-depth, field-proven insights to help you overcome

these hurdles.
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Here we address the most common initial questions researchers face when dealing with

sterically hindered residues.

Q1: Why is my coupling reaction inefficient when incorporating an amino acid with a heptyl side

chain?

A1: The primary reason for inefficient coupling is steric hindrance. The large heptyl group can

physically block the approach of the activated carboxyl group of the incoming amino acid to the

N-terminal amine of the growing peptide chain.[1] This slows down the rate of peptide bond

formation, leading to incomplete reactions. Standard coupling reagents may not be potent

enough to overcome this steric barrier effectively.[2][3]

Q2: I'm observing resin clumping and poor swelling. What's happening?

A2: This is a classic sign of on-resin peptide aggregation.[4] The hydrophobic heptyl side

chains of different peptide chains can interact with each other, causing them to self-associate

and form secondary structures like β-sheets.[4][5] This aggregation leads to the collapse of the

resin beads, trapping the reactive sites and preventing reagents from accessing them, which

severely hampers both coupling and deprotection steps.[4][6]

Q3: My mass spectrometry results show deletion sequences (n-1) at the site of the bulky

residue. What causes this?

A3: Deletion sequences are a direct consequence of failed coupling reactions.[3][6] If the

sterically hindered amino acid fails to couple to the peptide chain, the unreacted N-terminal

amine will be available to react in the next coupling cycle. This results in a final peptide that is

missing the intended bulky residue. This is a common issue when reaction times are too short

or the coupling reagents are not sufficiently reactive.[3]

Q4: Can elevated temperatures or microwave synthesis help with these "difficult sequences"?

A4: Absolutely. Microwave-assisted peptide synthesis (MW-SPPS) is a highly effective

technique for driving difficult couplings to completion.[7][8][9] The microwave energy provides

rapid and uniform heating, which increases the kinetic energy of the molecules and helps

overcome the activation barrier imposed by steric hindrance.[8][10] This can dramatically

reduce reaction times and improve the purity of the crude peptide.[7][9][11] However, caution is
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needed as high temperatures can sometimes increase the risk of side reactions like

racemization for sensitive amino acids like His and Cys.[10]

Troubleshooting Guide: From Problem to Solution
This section is designed to help you diagnose and solve specific experimental issues in a

logical, step-by-step manner.

Issue 1: Incomplete Coupling Reaction
Symptoms:

Positive ninhydrin (Kaiser) or bromophenol blue test after coupling, indicating free amines.

[3][6]

Mass spectrometry of the crude product shows a significant peak corresponding to a

deletion sequence.[3][6]

Low overall yield of the final peptide.[12]

Root Causes & Solutions:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubs.acs.org/doi/abs/10.1021/jo8013897
https://www.benchchem.com/pdf/strategies_to_overcome_steric_hindrance_in_N_methylated_peptide_synthesis.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Low_Yield_in_Solid_Phase_Peptide_Synthesis_SPPS.pdf
https://www.benchchem.com/pdf/strategies_to_overcome_steric_hindrance_in_N_methylated_peptide_synthesis.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Low_Yield_in_Solid_Phase_Peptide_Synthesis_SPPS.pdf
https://www.benchchem.com/pdf/Troubleshooting_low_yield_in_peptide_synthesis_with_deuterated_amino_acids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cause Scientific Rationale Recommended Action

Insufficient Reagent Potency

Standard coupling reagents

like DIC/HOBt may not

generate a sufficiently reactive

activated species to overcome

the steric barrier.[2][13]

Switch to a more potent

coupling reagent. Use

phosphonium (PyBOP,

PyAOP) or aminium/uronium

(HATU, HCTU, COMU) salts.

[2] HATU is particularly

effective for hindered couplings

as it forms a highly reactive

HOAt-ester.[2][13]

Suboptimal Reaction

Conditions

The reaction may not have

enough time or energy to

proceed to completion against

the steric hindrance.

Increase coupling time and/or

temperature. Double the

standard coupling time as a

starting point.[12] Utilize

microwave-assisted synthesis

to safely and effectively

increase the reaction

temperature (e.g., to 70-86°C).

[7][10]

Peptide Aggregation

The N-terminus of the growing

peptide chain is physically

inaccessible due to on-resin

aggregation.[4]

Improve solvation. Switch from

DMF to a stronger solvent like

N-methylpyrrolidone (NMP) or

add chaotropic salts (e.g., LiCl)

to disrupt hydrogen bonding.

[14]

Issue 2: On-Resin Aggregation
Symptoms:

Visible shrinking or clumping of the resin bed.[4]

Poor resin swelling in solvents.[4]

Incomplete Fmoc-deprotection, even with extended reaction times.
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Low yield and a complex mixture of byproducts in the crude peptide.[15]

Root Causes & Solutions:

Cause Scientific Rationale Recommended Action

Interchain Hydrogen Bonding

Hydrophobic sequences tend

to form stable β-sheet

structures, driven by

intermolecular hydrogen bonds

between peptide backbones.

[4][5]

Incorporate "Structure-

Disrupting" Moieties.

Strategically insert

pseudoproline dipeptides.[14]

[16][17] The "kink" introduced

by the pseudoproline disrupts

the formation of secondary

structures, improving solvation

and reaction efficiency.[17][18]

[19] Alternatively, use

backbone protection with Hmb

or Dmb groups.[14]

Poor Solvation of Peptide-

Resin

The growing peptide chain,

especially when rich in

hydrophobic residues, is poorly

solvated by standard solvents

like DMF.

Change the synthesis

environment. Switch to a more

polar resin (e.g., ChemMatrix,

TentaGel) which can improve

solvation of the peptide chain.

[10] Use stronger solvent

systems, such as NMP or

mixtures containing DMSO.[5]

[14]

High Resin Loading

A high loading resin increases

the proximity of peptide chains,

which can exacerbate

aggregation.

Use a low-loading resin.

Reducing the resin substitution

(e.g., to 0.1-0.3 mmol/g)

increases the distance

between peptide chains,

minimizing intermolecular

interactions.[14]
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Protocol 1: High-Efficiency Coupling of a Sterically
Hindered Residue (e.g., Fmoc-Heptylglycine-OH)
This protocol utilizes a potent coupling reagent and optimized conditions to maximize coupling

efficiency.

Resin Preparation: Swell the Fmoc-deprotected peptide-resin in N-methylpyrrolidone (NMP)

for at least 30 minutes. Drain the solvent.

Amino Acid Activation (In Situ):

In a separate vessel, dissolve 3 equivalents of Fmoc-Heptylglycine-OH and 3 equivalents

of HATU in NMP.

Add 6 equivalents of N,N-Diisopropylethylamine (DIPEA) to the solution.

Allow the mixture to pre-activate for 2-5 minutes.

Coupling Reaction: Add the activated amino acid solution to the peptide-resin. Agitate the

mixture for 1-2 hours at room temperature. For extremely difficult couplings, perform this step

in a microwave peptide synthesizer at 75°C for 10-15 minutes.[10][11]

Monitoring and Washing:

Perform a qualitative ninhydrin test on a small sample of resin beads to confirm the

absence of free amines (a yellow/clear result indicates completion).

If the test is positive, perform a second coupling ("double coupling") with fresh reagents.

[12]

Once complete, thoroughly wash the resin with NMP (5-7 times) to remove excess

reagents.

Diagram: Troubleshooting Workflow for Low-Yield
Peptide Synthesis
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This diagram outlines a logical decision-making process when encountering low yields or purity

issues.

Low Yield / Purity Issue
Identified (HPLC/MS)

Check Coupling Efficiency
(Ninhydrin Test)

Assess for Aggregation
(Resin Swelling)

Negative

Incomplete Coupling

Positive

Aggregation Detected

Poor Swelling

Successful Synthesis

Good Swelling
(Other Issue)

Optimize Coupling:
1. Use HATU/COMU

2. Double Couple
3. Use Microwave/Heat

Disrupt Aggregation:
1. Switch to NMP/DMSO
2. Use Pseudoprolines
3. Use Low-Load Resin

Re-synthesize Peptide
with Optimized Protocol

Troubleshooting Decision Tree
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Caption: A decision tree for troubleshooting difficult peptide synthesis.

Deep Dive: The Chemistry of Coupling Reagents
Understanding the mechanism of your coupling reagent is key to making informed decisions.

Coupling reagents work by activating the carboxyl group of an amino acid, converting it into a

more reactive intermediate that is susceptible to nucleophilic attack by the N-terminal amine.

[20][21][22]

Mechanism of a Uronium/Aminium Salt (HATU)
HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate]) is highly effective for hindered couplings due to the formation of a super-

reactive OAt-ester.

Activation Step Coupling Step

Fmoc-AA-COOH HATU + DIPEA
Activation Fmoc-AA-OAt

(Highly Reactive Ester) H2N-Peptide-Resin Fmoc-AA-NH-Peptide-Resin
(New Peptide Bond)

Nucleophilic Attack

HATU Coupling Mechanism

Click to download full resolution via product page

Caption: Simplified mechanism of HATU-mediated peptide coupling.

The pyridine nitrogen in the HOAt leaving group provides anchimeric assistance, further

accelerating the coupling reaction compared to reagents based on HOBt (like HBTU). This

makes HATU an excellent choice for overcoming the kinetic penalties associated with steric

hindrance.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1372710/docs?utm_src=pdf-body-img#technical-support-center-peptide-synthesis-with-sterically-hindered-side-chains
https://www.creative-peptides.com/resources/peptide-synthesis-reagents-a-guide-to-coupling-and-protecting-groups.html
https://peptideport.com/research/methods/synthesis/spps/coupling/
https://www.researchgate.net/post/What_is_coupling_reagents_in_peptide_synthesis
https://www.benchchem.com/product/b1372710/docs?utm_src=pdf-body-img#technical-support-center-peptide-synthesis-with-sterically-hindered-side-chains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microwave-assisted synthesis of difficult sequence-containing peptides using the isopeptide

method. Organic & Biomolecular Chemistry. [Link]

Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical

Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic

Chemistry. [Link]

Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. LinkedIn. [Link]

Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.

Frontiers in Chemistry. [Link]

5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. LinkedIn.

[Link]

Pseudoproline. Wikipedia. [Link]

Microwave-assisted synthesis of difficult sequence-containing peptides using the isopeptide

method. PubMed. [Link]

Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.

PubMed. [Link]

Microwave-assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group

Strategy (CEM). PubMed. [Link]

All kinds of peptide coupling reagents are available from stock, High purity and reliable

quality. Omizzur. [Link]

Peptide Coupling Reagents: Selection and Use. LinkedIn. [Link]

Peptide & HT Organic Synthesis Technical Resources. Merck Millipore. [Link]

Resources. JPT Peptide Technologies. [Link]

Novabiochem® Coupling reagents. Merck Millipore. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob00030c
https://pubs.acs.org/doi/10.1021/jo801446y
https://www.linkedin.com/pulse/peptide-synthesis-reagents-guide-coupling-protecting-groups-williams-2c
https://www.aapptec.com/aggregation-racemization-and-side-reactions-in-peptide-synthesis-s/1944.htm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7066073/
https://www.linkedin.com/pulse/5-common-challenges-custom-peptide-synthesis-how-overcome-gofem-zqrdf
https://en.wikipedia.org/wiki/Pseudoproline
https://pubmed.ncbi.nlm.nih.gov/23407571/
https://pubmed.ncbi.nlm.nih.gov/32211413/
https://pubmed.ncbi.nlm.nih.gov/24430856/
https://www.omizzur.com/all-kinds-of-peptide-coupling-reagents-are-available-from-stock-high-purity-and-reliable-quality.html
https://www.linkedin.com/pulse/peptide-coupling-reagents-selection-use-amin-sofi-phd-43s5c
https://www.emdmillipore.com/US/en/reagents-chemicals-labware/learning-center/peptide-ht-organic-synthesis-technical-resources/Y.qs.swIAAAE_Bv8.1D.T,nav
https://www.jpt.com/resources
https://www.emdmillipore.com/Web-US-Site/en_CA/-/USD/ShowDocument-Pronet?id=200903.308
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


What is coupling reagents in peptide synthesis? ResearchGate. [Link]

Mastering Peptide Synthesis: The Role of N-Methyl Amino Acids. LinkedIn. [Link]

HBTU, DIPEA Peptide Coupling Mechanism. YouTube. [Link]

Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. [Link]

Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Organic

Process Research & Development. [Link]

Overview of Solid Phase Synthesis of Difficult Peptide Sequences. ResearchGate. [Link]

SPPS Tips: Strategies for Minimizing Side-Reactions. Gyros Protein Technologies. [Link]

Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. IRIS.

[Link]

Solid-phase synthesis and characterization of N-methyl-rich peptides. ResearchGate. [Link]

Practical Synthesis Guide to Solid Phase Peptide Chemistry. University of California, Irvine.

[Link]

Webinars | Peptide Synthesis. Gyros Protein Technologies. [Link]

The Effect of N-methylation on Helical Peptides. PubMed. [Link]

A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. PubMed. [Link]

Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides. PubMed. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.researchgate.net/post/What_is_coupling_reagents_in_peptide_synthesis
https://www.linkedin.com/pulse/mastering-peptide-synthesis-role-n-methyl-amino-acids-chem-block-limited-bbhpc
https://m.youtube.com/watch?v=yW8ZX92aI38
https://pubs.acs.org/doi/pdf/10.1021/cr2000712
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00118
https://www.researchgate.net/publication/348256193_Overview_of_Solid_Phase_Synthesis_of_Difficult_Peptide_Sequences
https://www.gyrosproteintechnologies.com/spps-tips-for-success-strategies-for-minimizing-side-reactions
https://iris.unive.it/retrieve/handle/10278/3739775/214954/c1cc01004h.pdf
https://www.researchgate.net/publication/233959954_Solid-phase_synthesis_and_characterization_of_N-methyl-rich_peptides
https://faculty.sites.uci.edu/chem132/files/2011/02/Practical-SPPS-Guide.pdf
https://www.gyrosproteintechnologies.com/webinars-peptide-synthesis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2746360/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2756411/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8941785/
https://www.benchchem.com/product/b1372710?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides -
PMC [pmc.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. Microwave-assisted synthesis of difficult sequence-containing peptides using the
isopeptide method - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-
peptides.com]

9. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group
strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]

10. pubs.acs.org [pubs.acs.org]

11. Microwave-assisted synthesis of difficult sequence-containing peptides using the
isopeptide method - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

12. benchchem.com [benchchem.com]

13. merckmillipore.com [merckmillipore.com]

14. peptide.com [peptide.com]

15. researchgate.net [researchgate.net]

16. Pseudoproline - Wikipedia [en.wikipedia.org]

17. chempep.com [chempep.com]

18. Thieme E-Books & E-Journals [thieme-connect.de]

19. benchchem.com [benchchem.com]

20. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative
Peptides [creative-peptides.com]

21. Peptide Coupling Reagents: Selection and Use - Peptide Port [peptideport.com]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Peptide Synthesis with
Sterically Hindered Side Chains]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Steric_Hindrance_with_the_Bulky_Pbf_Group_in_Peptide_Sequences.pdf
https://www.benchchem.com/pdf/The_Gauntlet_of_Bulk_A_Researcher_s_Guide_to_Coupling_Reagents_for_Hindered_Amino_Acids.pdf
https://www.benchchem.com/pdf/strategies_to_overcome_steric_hindrance_in_N_methylated_peptide_synthesis.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Overcoming_Aggregation_in_Solid_Phase_Peptide_Synthesis_SPPS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7064641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7064641/
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Low_Yield_in_Solid_Phase_Peptide_Synthesis_SPPS.pdf
https://pubmed.ncbi.nlm.nih.gov/23429456/
https://pubmed.ncbi.nlm.nih.gov/23429456/
https://www.creative-peptides.com/resources/microwave-assisted-peptide-synthesis-a-faster-approach.html
https://www.creative-peptides.com/resources/microwave-assisted-peptide-synthesis-a-faster-approach.html
https://pubmed.ncbi.nlm.nih.gov/23943491/
https://pubmed.ncbi.nlm.nih.gov/23943491/
https://pubs.acs.org/doi/abs/10.1021/jo8013897
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob00030c/unauth
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob00030c/unauth
https://www.benchchem.com/pdf/Troubleshooting_low_yield_in_peptide_synthesis_with_deuterated_amino_acids.pdf
https://www.merckmillipore.com/deepweb/assets/sigmaaldrich/product/documents/327/582/couplingreagents2013m-mk.pdf
https://www.peptide.com/resources/solid-phase-peptide-synthesis/aggregation-racemization-and-side-reactions/
https://www.researchgate.net/publication/5424217_Overview_of_Solid_Phase_Synthesis_of_Difficult_Peptide_Sequences
https://en.wikipedia.org/wiki/Pseudoproline
https://chempep.com/pseudoproline-dipeptides-for-peptide-synthesis-preventing-aggregation-improving-yield/
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-112969
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Difficult_Sequences_with_Pseudoprolines.pdf
https://www.creative-peptides.com/resources/peptide-synthesis-reagents-a-guide-to-coupling-and-protecting-groups.html
https://www.creative-peptides.com/resources/peptide-synthesis-reagents-a-guide-to-coupling-and-protecting-groups.html
https://peptideport.com/research/methods/synthesis/spps/coupling/
https://www.researchgate.net/post/What_is_coupling_reagents_in_peptide_synthesis
https://www.benchchem.com/product/b1372710/docs#technical-support-center-peptide-synthesis-with-sterically-hindered-side-chains
https://www.benchchem.com/product/b1372710/docs#technical-support-center-peptide-synthesis-with-sterically-hindered-side-chains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1372710/docs#technical-support-center-peptide-
synthesis-with-sterically-hindered-side-chains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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